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Compound of Interest

3-Cyano-5-Fluorophenylboronic
Acid

Cat. No.: B151498

Compound Name:

An In-depth Technical Guide to 3-Cyano-5-Fluorophenylboronic Acid

Introduction

3-Cyano-5-fluorophenylboronic acid is a specialized aromatic organic compound that serves
as a critical building block in modern synthetic chemistry. Its unique structure, featuring a
phenyl ring substituted with cyano, fluoro, and boronic acid functional groups, makes it a highly
valuable reagent, particularly in the fields of medicinal chemistry and drug development. The
presence of the electron-withdrawing cyano and fluoro groups significantly influences the
electronic properties and reactivity of the boronic acid moiety.

This guide provides a comprehensive overview of the chemical structure, properties, and key
applications of 3-Cyano-5-fluorophenylboronic acid, with a focus on its role in palladium-
catalyzed cross-coupling reactions. It is intended for researchers, chemists, and professionals
involved in pharmaceutical synthesis and materials science.

Chemical Structure and Formula

The chemical structure of 3-Cyano-5-fluorophenylboronic acid consists of a benzene ring
where the boronic acid group [-B(OH)2] is at position 1, a cyano group (-C=N) is at position 3,
and a fluorine atom (-F) is at position 5.

Figure 1: Chemical Structure of 3-Cyano-5-Fluorophenylboronic Acid
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Physicochemical Properties

The key identifiers and properties of 3-Cyano-5-fluorophenylboronic acid are summarized in
the table below for easy reference.

Property Value Reference(s)
Molecular Formula C7HsBFNO:2 [1][2]
Molecular Weight 164.93 g/mol [1]
CAS Number 304858-67-1 [3]
MDL Number MFCD09263608 [1]
Physical Form Solid [1]
_ OB(C1=CC(C#N)=CC(F)=C1)

SMILES String [1]

o

DLYWCECHXBOCAS-
InChl Key [1]

UHFFFAOYSA-N

Storage Class Code 11 - Combustible Solids [1]

Core Applications in Organic Synthesis

3-Cyano-5-fluorophenylboronic acid is primarily utilized as a reactant in palladium-catalyzed
cross-coupling reactions, most notably the Suzuki-Miyaura coupling.[4][5] This reaction is a
cornerstone of modern organic synthesis, enabling the formation of carbon-carbon (C-C) bonds
to construct complex molecular frameworks.[6]

The specific arrangement of the cyano and fluoro groups on the phenyl ring modulates the
electron density and steric environment of the boronic acid. This allows for controlled reactivity
and selectivity, often leading to higher yields and cleaner reaction profiles in the synthesis of
biaryl compounds.[4] These biaryl structures are prevalent in many active pharmaceutical
ingredients (APIs), making this reagent particularly valuable for drug discovery and
development.[5]
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Key Synthetic Reaction: The Suzuki-Miyaura
Coupling

The Suzuki-Miyaura coupling is the most significant application for this compound, used to
couple the 3-cyano-5-fluorophenyl moiety to various aryl or vinyl halides or triflates.

General Catalytic Cycle

The reaction proceeds via a catalytic cycle involving a palladium complex. The fundamental
steps are:

o Oxidative Addition: The aryl halide (R-X) reacts with the active Pd(0) catalyst to form a Pd(ll)
complex.

e Transmetalation: The boronic acid (in the form of a boronate ester after reacting with a base)
transfers its organic group to the Pd(Il) complex.

¢ Reductive Elimination: The two organic groups on the palladium complex couple and are
eliminated as the final biaryl product, regenerating the Pd(0) catalyst.[7]
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Figure 2: Suzuki-Miyaura Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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